Cas no 2229319-83-7 (1-1-(4,5-difluoro-2-nitrophenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(4,5-difluoro-2-nitrophenyl)cyclopropylethan-1-ol
• CAS No: 2229319-83-7
• MF: C₁₁H₁₁F₂NO₃
• MW: 243.206750154495
• CID: 5930891
• PubChem ID: 165640829
• Update Time: 2025-05-25

1-1-(4,5-difluoro-2-nitrophenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(4,5-difluoro-2-nitrophenyl)cyclopropylethan-1-ol
• 2229319-83-7
• 1-[1-(4,5-difluoro-2-nitrophenyl)cyclopropyl]ethan-1-ol
• EN300-1817838

• Inchi： 1S/C11H11F2NO3/c1-6(15)11(2-3-11)7-4-8(12)9(13)5-10(7)14(16)17/h4-6,15H,2-3H2,1H3
• InChI Key： KMYVASNHWNMEJU-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C1(C(C)O)CC1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 243.07069954g/mol
• Monoisotopic Mass: 243.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66Ų

Additional information on 1-1-(4,5-difluoro-2-nitrophenyl)cyclopropylethan-1-ol

Comprehensive Overview of 1-1-(4,5-difluoro-2-nitrophenyl)cyclopropylethan-1-ol (CAS No. 2229319-83-7): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry, 1-1-(4,5-difluoro-2-nitrophenyl)cyclopropylethan-1-ol (CAS No. 2229319-83-7) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its cyclopropyl and nitrophenyl moieties, is a subject of interest for researchers exploring novel synthetic pathways and functional materials. Its molecular formula, C₁₁H₁₀F₂NO₃, highlights the presence of difluoro and nitro groups, which contribute to its distinct chemical reactivity.

The 1-1-(4,5-difluoro-2-nitrophenyl)cyclopropylethan-1-ol structure is particularly notable for its potential role in pharmaceutical intermediates and agrochemical research. Recent studies have focused on its utility in designing bioactive molecules, leveraging the electron-withdrawing properties of the nitrophenyl group to enhance binding affinity in target interactions. Additionally, the cyclopropyl ring offers steric constraints that can improve metabolic stability, a critical factor in drug development.

From an industrial perspective, the demand for high-purity intermediates like CAS No. 2229319-83-7 has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are increasingly investigating catalytic methods to optimize the production of such compounds, minimizing waste and energy consumption. This aligns with global trends toward environmentally friendly manufacturing processes, a topic frequently searched in AI-driven literature databases.

Another area of interest is the compound's potential in material science. The difluoro and nitro substituents can influence photophysical properties, making 1-1-(4,5-difluoro-2-nitrophenyl)cyclopropylethan-1-ol a candidate for organic electronics applications, such as OLEDs or sensors. These applications are often highlighted in academic forums and patent filings, reflecting the compound's versatility.

For laboratory professionals, handling CAS No. 2229319-83-7 requires adherence to standard safety protocols, given its reactive functional groups. Proper storage conditions—such as protection from light and moisture—are essential to maintain stability. These practical considerations are frequently addressed in chemical databases and safety guidelines, underscoring the importance of meticulous handling.

In summary, 1-1-(4,5-difluoro-2-nitrophenyl)cyclopropylethan-1-ol represents a compelling case study in modern chemistry, bridging theoretical research and industrial applications. Its multifaceted properties continue to inspire innovation across disciplines, from medicinal chemistry to advanced materials. As the scientific community delves deeper into its potential, this compound is poised to remain a focal point in cutting-edge research.